1-(1-Butenyl)-2,5-cycloheptadiene

Stereochemistry Receptor Specificity Chemotaxis Bioassay

1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3), also known as (R)-(-)-ectocarpene, is a volatile, chiral, cycloheptadiene-type hydrocarbon pheromone (C11H16) that acts as the primary male-gamete attractant in several species of brown algae (Phaeophyceae). It functions as a signaling molecule at sub-nanomolar concentrations, making it a cornerstone reference standard for chemical ecology research and receptor studies.

Molecular Formula C11H16
Molecular Weight 148.24 g/mol
CAS No. 33156-93-3
Cat. No. B1238123
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(1-Butenyl)-2,5-cycloheptadiene
CAS33156-93-3
Synonyms1-(1-butenyl)-2,5-cycloheptadiene
ectocarpene
Molecular FormulaC11H16
Molecular Weight148.24 g/mol
Structural Identifiers
SMILESCCC=CC1CC=CCC=C1
InChIInChI=1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3+/t11-/m0/s1
InChIKeyKIFXGGYCNMHCSX-AEBAWRHJSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3) for Algal Pheromone Research: Procurement Specifications


1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3), also known as (R)-(-)-ectocarpene, is a volatile, chiral, cycloheptadiene-type hydrocarbon pheromone (C11H16) that acts as the primary male-gamete attractant in several species of brown algae (Phaeophyceae). [1] It functions as a signaling molecule at sub-nanomolar concentrations, making it a cornerstone reference standard for chemical ecology research and receptor studies. [2] Unlike broad-spectrum chemicals, the specific bioactivity of this compound is inseparable from its precise stereochemistry, (6R)-configuration and (Z)-butenyl side-chain, necessitating verified enantiomeric purity in research supplies.

Compound identity Chiral reference standard for brown algal pheromone research
Key workflow Gamete chemotaxis bioassay development and calibration
Selection requirement Enantiomeric purity verification for receptor-specific studies

The Irreplaceability of (R)-(-)-Ectocarpene (CAS 33156-93-3): Why Product Specification is Non-Negotiable


Interchanging 1-(1-butenyl)-2,5-cycloheptadiene with a close structural isomer, an enantiomeric antipode like (S)-(+)-ectocarpene, or another C11 brown algae pheromone like multifidene will fundamentally alter or nullify experimental outcomes. This is because the male gamete chemoreceptors in different species exhibit extreme chiral discrimination (relative affinities for enantiomeric lures differing by a factor of 100), and distinct receptor topologies to differentiate between structurally related messengers. [1] A researcher cannot substitute the target pheromone without invalidating comparative biological studies, as the quantitative sensitivity described below is linked directly to this specific molecular configuration. [2]

(R)-(−)-ectocarpene
(S)-(+)-ectocarpene
Enantiomeric receptor response may shift substantially; antipode not interchangeable
Ectocarpus siliculosus bioassay
Cutleria multifida bioassay
Species-specific sensitivity thresholds may alter observed response; protocol alignment required
(R)-(−)-ectocarpene
Multifidene
Structural analog may not match receptor topology; functional non-equivalence expected

Quantitative Evidence Guide for Procuring 1-(1-Butenyl)-2,5-cycloheptadiene: 3 Critical Differentiators


Evidence 1: Enantiomeric Discrimination — Activity of (R)-(-)-Ectocarpene vs. Its (S)-(+)-Antipode

The differentiation claim is that the (R)-(-)-enantiomer (CAS 33156-93-3) is the biologically active signaling molecule, while its antipode shows drastically reduced activity. In a comparative receptor study for Desmarestia aculeata and Ectocarpus siliculosus, the relative binding affinities for enantiomeric lures differed by a factor of 1:100, demonstrating that a simple switch to the opposite enantiomer will cause a near-total loss of bioactivity, not merely a reduction. [1]

Enantiomeric affinity
Head-to-head
Target (R)-(−): high affinity (normalized 1) Antipode (S)-(+): ~0.01
Supports enantiomeric attribution for receptor assay contexts
Affinity ratio 1:100; male gamete chemotaxis assay
Stereochemistry Receptor Specificity Chemotaxis Bioassay

Evidence 2: Inter-species Potency Differentiation — Ectocarpene's Contrasting Thresholds in Ectocarpus vs. Cutleria

The potency of ectocarpene is not a universal constant but is finely tuned by species-specific receptor evolution. A direct comparative study quantified the sensitivity threshold of ectocarpene for two different brown algae. It was found that the male gametes of Ectocarpus siliculosus responded to a concentration 10 times lower than those of Cutleria multifida (0.89 nmol/L vs. 8.9 nmol/L), despite the same pheromone being produced by both. [1] This rules out using a single concentration for cross-species experiments.

Sensitivity threshold
Head-to-head
E. siliculosus: 0.89 nmol/L C. multifida: 8.9 nmol/L
Species-specific assay protocol context; may require distinct concentration ranges
In vitro gamete chemotaxis assay, seawater medium
Chemical Ecology Sensitivity Threshold Species-Specificity

Evidence 3: Structural Analog Comparison — Ectocarpene vs. Multifidene

Ectocarpene (cycloheptadiene) and multifidene (cyclopentene) are structurally related C11 hydrocarbons that function as species-specific pheromones. While ectocarpene shows a threshold of 0.89 nmol/L for its target species Ectocarpus, its analog multifidene operates at a much lower threshold concentration of 6.5 × 10-12 mol/L (6.5 pM) for its own target species, Cutleria multifida. [1] This 5-orders-of-magnitude difference in potency between two analogs underscores that bioactivity is inextricably linked to specific molecular structure. [2]

Analog potency gap
Cross-study comparable
Ectocarpene: 0.89 × 10⁻⁹ mol/L Multifidene: 6.5 × 10⁻¹² mol/L
Structure-activity differentiation context; not functionally interchangeable
Comparative analysis of published chemotaxis assays
Structure-Activity Relationship Pheromone Analogs Receptor Binding

Validated Application Scenarios for (R)-(-)-1-(1-Butenyl)-2,5-cycloheptadiene (CAS 33156-93-3)


Scenario 1: Ectocarpus siliculosus Gamete Chemotaxis Bioassay Standardization

Procure only (R)-(-)-ectocarpene (CAS 33156-93-3) with certified enantiomeric excess (e.e. >95%) for use as a positive control in Ectocarpus siliculosus male gamete chemotaxis assays. The established sensitivity threshold of 0.89 nmol/L serves as a benchmark for bioassay calibration and for testing potential inhibitors or environmental disruptors. [1] Supra-threshold concentrations can be used to demonstrate the saturation of the chemotactic response.

Scenario 2: Comparative Receptor Evolution Studies Across Phaeophyceae Species

Use the compound to challenge chemoreceptors from different species like Cutleria multifida. The documented 10-fold higher threshold (8.9 nmol/L) for Cutleria allows for precise structure-activity relationship studies to map the evolutionary divergence of receptor binding pockets. This application is invalidated if the antipode or a racemic mixture is used, due to the 100-fold chiral discrimination by the receptors. [2]

Scenario 3: Stereoselective Synthesis and Chiral Purity Validation

Use (R)-(-)-ectocarpene as an analytical reference standard for developing and validating new stereoselective synthesis routes. A synthesis aiming to produce the natural pheromone must demonstrate that its product's bioactivity matches the 0.89 nmol/L threshold and that the (S)-antipode or other diastereomers are below detectable limits, given the extreme enantiomeric discrimination of the natural receptor. [3]

Scenario 4: Chemical Communication Interference Studies (Chemical Ecology)

Employ this compound in interspecific competition assays to quantify its inhibitory effect on the chemotaxis of competing species' gametes. For instance, it has been observed that ectocarpene can inhibit the chemotaxis of Ectocarpus males towards desmarestene, the lure of a competing alga. This established competitive signaling role provides a platform for exploring allelopathic interactions in coastal ecosystems. [2]

Application
Selection Property
Validation Focus
Ectocarpus chemotaxis bioassay standardization
Enantiomeric purity verification
Bioassay calibration and inhibitor screening
Comparative receptor evolution studies
Species-matched receptor context
Receptor binding pocket divergence assessment
Stereoselective synthesis validation
Enantiomeric attribution review
Bioactivity matching and antipode absence confirmation
Interspecific allelopathic interaction studies
Competitive signaling assay context
Allelopathic interaction quantification
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